Cas no 1261480-99-2 (2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261480-99-2
• MF: C₁₃H₁₀F₃N₃O₃
• MW: 313.232013225555
• CID: 4798749
• Update Time: 2025-05-20

2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H10F3N3O3/c1-7-10(6-18-12(17)11(7)19(20)21)8-2-4-9(5-3-8)22-13(14,15)16/h2-6H,1H3,(H2,17,18)
• InChI Key： KFJVILOODQBYBO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=C(C=1C)[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 4.1
• Topological Polar Surface Area: 94

Additional information on 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261480-99-2)

2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261480-99-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which is widely recognized for its versatility in drug discovery and material science. The presence of functional groups such as amino, nitro, and trifluoromethoxy enhances its reactivity and applicability in various synthetic pathways.

The structural uniqueness of 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine makes it a valuable intermediate in the development of bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, making this compound a promising candidate for further optimization.

In recent years, the scientific community has shown increasing interest in nitroaromatic compounds due to their diverse applications. 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine stands out for its potential in catalysis and materials science, where its electron-withdrawing properties can be leveraged for designing advanced functional materials. Additionally, its nitro group offers opportunities for further chemical modifications, enabling the synthesis of novel derivatives with tailored properties.

The compound's CAS No. 1261480-99-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, spectroscopic data, and safety profiles, highlighting the need for comprehensive documentation. Recent trends also indicate a surge in queries related to green chemistry approaches for synthesizing such compounds, emphasizing sustainability in chemical production.

From a commercial perspective, 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine is gaining traction as a high-value intermediate in the fine chemicals market. Its applications extend to agrochemicals, where it may serve as a precursor for developing next-generation pesticides with improved efficacy and environmental compatibility. The integration of computational chemistry tools has further accelerated its exploration, enabling researchers to predict its behavior and optimize its performance in various applications.

In conclusion, 2-Amino-4-methyl-3-nitro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261480-99-2) represents a compelling area of study for chemists and material scientists. Its multifaceted properties and broad applicability align with current trends in drug discovery, sustainable chemistry, and advanced materials. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.